Cas no 1361776-97-7 (Ethyl 2-cyano-6-(trifluoromethoxy)pyridine-3-carboxylate)

• Product Name: Ethyl 2-cyano-6-(trifluoromethoxy)pyridine-3-carboxylate
• CAS No: 1361776-97-7
• MF: C₁₀H₇F₃N₂O₃
• MW: 260.169392824173
• CID: 4911612
• Update Time: 2025-05-23

Ethyl 2-cyano-6-(trifluoromethoxy)pyridine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-cyano-6-(trifluoromethoxy)pyridine-3-carboxylate

• Inchi： 1S/C10H7F3N2O3/c1-2-17-9(16)6-3-4-8(15-7(6)5-14)18-10(11,12)13/h3-4H,2H2,1H3
• InChI Key： WPQRTIHYXCBODR-UHFFFAOYSA-N
• SMILES： FC(OC1=CC=C(C(=O)OCC)C(C#N)=N1)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 350
• XLogP3: 2.6
• Topological Polar Surface Area: 72.2

Additional information on Ethyl 2-cyano-6-(trifluoromethoxy)pyridine-3-carboxylate

Comprehensive Overview of Ethyl 2-cyano-6-(trifluoromethoxy)pyridine-3-carboxylate (CAS No. 1361776-97-7)

Ethyl 2-cyano-6-(trifluoromethoxy)pyridine-3-carboxylate (CAS No. 1361776-97-7) is a specialized organic compound that has garnered significant attention in the fields of pharmaceutical research, agrochemical development, and material science. This compound, characterized by its unique pyridine core and functional groups such as cyano and trifluoromethoxy, offers a versatile platform for synthesizing advanced intermediates. Its molecular structure, combining electron-withdrawing and electron-donating moieties, makes it a valuable building block for designing novel bioactive molecules.

In recent years, the demand for trifluoromethoxy-substituted pyridines has surged due to their enhanced metabolic stability and lipophilicity, which are critical for drug discovery. Researchers are particularly interested in Ethyl 2-cyano-6-(trifluoromethoxy)pyridine-3-carboxylate as a precursor for developing kinase inhibitors and antiviral agents. Its cyano group facilitates further derivatization, enabling the creation of diverse heterocyclic frameworks. This adaptability aligns with the growing trend of fragment-based drug design, where small molecules like this serve as key fragments for optimizing pharmacological properties.

The synthesis of Ethyl 2-cyano-6-(trifluoromethoxy)pyridine-3-carboxylate typically involves multi-step reactions, including esterification, cyanation, and trifluoromethoxylation. Advanced techniques such as microwave-assisted synthesis and flow chemistry have been explored to improve yield and purity, addressing the industry's need for scalable and sustainable production methods. These innovations resonate with the broader push toward green chemistry, a topic frequently searched by professionals seeking eco-friendly synthetic routes.

Beyond pharmaceuticals, this compound finds applications in agrochemicals, where its trifluoromethoxy group enhances pesticidal activity. The pyridine-3-carboxylate moiety is also investigated for its potential in organic electronics, such as OLED materials, due to its electron-transport properties. This dual utility in life sciences and advanced materials underscores its interdisciplinary relevance, a point often highlighted in high-impact research journals and patent filings.

Quality control of CAS No. 1361776-97-7 relies on analytical methods like HPLC, NMR, and mass spectrometry, ensuring compliance with stringent regulatory standards. FAQs from researchers often focus on its storage conditions (recommended: -20°C under inert atmosphere) and solubility profile (soluble in DMSO, methanol). Such details are crucial for experimental reproducibility, a hot topic in open science initiatives.

In summary, Ethyl 2-cyano-6-(trifluoromethoxy)pyridine-3-carboxylate exemplifies the convergence of medicinal chemistry, process optimization, and material innovation. Its role in addressing challenges like drug resistance and sustainable crop protection positions it as a compound of enduring scientific and industrial interest.